Cas no 2227854-53-5 (rac-(1R,2R)-2-3,5-bis(trifluoromethyl)phenylcyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-3,5-bis(trifluoromethyl)phenylcyclopropylmethanamine
• CAS No: 2227854-53-5
• MF: C₁₂H₁₁F₆N
• MW: 283.212864160538
• CID: 6422158
• PubChem ID: 165966728
• Update Time: 2025-06-09

rac-(1R,2R)-2-3,5-bis(trifluoromethyl)phenylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-3,5-bis(trifluoromethyl)phenylcyclopropylmethanamine
• rac-[(1R,2R)-2-[3,5-bis(trifluoromethyl)phenyl]cyclopropyl]methanamine
• 2227854-53-5
• EN300-1942528

• Inchi： 1S/C12H11F6N/c13-11(14,15)8-1-6(10-3-7(10)5-19)2-9(4-8)12(16,17)18/h1-2,4,7,10H,3,5,19H2/t7-,10-/m0/s1
• InChI Key： DBGFIDXIENYISQ-XVKPBYJWSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)[C@@H]1C[C@H]1CN)(F)F

Computed Properties

• Exact Mass: 283.07956833g/mol
• Monoisotopic Mass: 283.07956833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2R)-2-3,5-bis(trifluoromethyl)phenylcyclopropylmethanamine

Research Brief on rac-(1R,2R)-2-3,5-bis(trifluoromethyl)phenylcyclopropylmethanamine (CAS: 2227854-53-5)

Recent studies on rac-(1R,2R)-2-3,5-bis(trifluoromethyl)phenylcyclopropylmethanamine (CAS: 2227854-53-5) have highlighted its potential as a key intermediate in the synthesis of novel pharmaceutical compounds. This chiral cyclopropylamine derivative has garnered attention due to its unique structural features, including the presence of trifluoromethyl groups, which enhance its metabolic stability and binding affinity to biological targets. Researchers have explored its applications in the development of central nervous system (CNS) therapeutics, particularly as a modulator of neurotransmitter systems.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role in the synthesis of selective serotonin reuptake inhibitors (SSRIs) and serotonin-norepinephrine reuptake inhibitors (SNRIs). The study demonstrated that the incorporation of rac-(1R,2R)-2-3,5-bis(trifluoromethyl)phenylcyclopropylmethanamine into the scaffold of these inhibitors significantly improved their pharmacokinetic properties, including oral bioavailability and half-life. The researchers attributed these enhancements to the compound's ability to resist oxidative metabolism, a common challenge in CNS drug development.

Another significant advancement was reported in a 2024 paper in ACS Chemical Neuroscience, which explored the compound's potential as a building block for the development of sigma-1 receptor ligands. The study found that derivatives of rac-(1R,2R)-2-3,5-bis(trifluoromethyl)phenylcyclopropylmethanamine exhibited high affinity and selectivity for the sigma-1 receptor, a target implicated in neuroprotection and pain modulation. These findings open new avenues for the treatment of neurodegenerative diseases and chronic pain conditions.

In addition to its pharmacological applications, recent synthetic chemistry research has focused on optimizing the enantioselective synthesis of rac-(1R,2R)-2-3,5-bis(trifluoromethyl)phenylcyclopropylmethanamine. A 2023 study in Organic Letters described a novel catalytic asymmetric cyclopropanation method that achieved high enantiomeric excess (ee) and yield. This methodological breakthrough is expected to facilitate the large-scale production of the compound for further preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of rac-(1R,2R)-2-3,5-bis(trifluoromethyl)phenylcyclopropylmethanamine-based therapeutics. Issues such as off-target effects and potential toxicity require further investigation. Ongoing research aims to address these concerns through structure-activity relationship (SAR) studies and advanced in vivo models. The compound's versatility and unique properties continue to make it a focal point in the search for next-generation therapeutics.